molecular formula C14H13N3 B8481064 Benzimidazole, 2-(6-ethyl-2-pyridyl)- CAS No. 67273-44-3

Benzimidazole, 2-(6-ethyl-2-pyridyl)-

Cat. No.: B8481064
CAS No.: 67273-44-3
M. Wt: 223.27 g/mol
InChI Key: HRWCQYQJWVFCLC-UHFFFAOYSA-N
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Description

Benzimidazole, 2-(6-ethyl-2-pyridyl)- is a useful research compound. Its molecular formula is C14H13N3 and its molecular weight is 223.27 g/mol. The purity is usually 95%.
BenchChem offers high-quality Benzimidazole, 2-(6-ethyl-2-pyridyl)- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Benzimidazole, 2-(6-ethyl-2-pyridyl)- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

67273-44-3

Molecular Formula

C14H13N3

Molecular Weight

223.27 g/mol

IUPAC Name

2-(6-ethylpyridin-2-yl)-1H-benzimidazole

InChI

InChI=1S/C14H13N3/c1-2-10-6-5-9-13(15-10)14-16-11-7-3-4-8-12(11)17-14/h3-9H,2H2,1H3,(H,16,17)

InChI Key

HRWCQYQJWVFCLC-UHFFFAOYSA-N

Canonical SMILES

CCC1=NC(=CC=C1)C2=NC3=CC=CC=C3N2

Origin of Product

United States

Synthesis routes and methods

Procedure details

2.2 g. of o-phenylenediamine, 3 g. of 6-ethylpicolinic acid and 15 g. of polyphosphoric acid were heated at 160°-180° C. under a nitrogen gas current for 2 hours with stirring. The reaction mixture was diluted with 200 ml. of water and neutralized with sodium carbonate. The resulting precipitate was filtered off, dried, subjected to silica gel column chromatography(developed with 1:1 by volume mixture of benzene and ethyl acetate) and recrystallized from benzene. 3.3 g. of colorless needles of the product (74% of theory) was obtained. M.P. 161°-161.5° C.
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